Cas no 2168479-18-1 (tert-butyl 2-(1,2-oxazol-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(1,2-oxazol-3-yl)piperazine-1-carboxylate
• CAS No: 2168479-18-1
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 6206579
• PubChem ID: 165708058
• Update Time: 2025-09-27

tert-butyl 2-(1,2-oxazol-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1,2-oxazol-3-yl)piperazine-1-carboxylate
• EN300-1891392
• 2168479-18-1

• Inchi： 1S/C12H19N3O3/c1-12(2,3)18-11(16)15-6-5-13-8-10(15)9-4-7-17-14-9/h4,7,10,13H,5-6,8H2,1-3H3
• InChI Key： CUVSSQQSIDOVIE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CON=1)=O

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl 2-(1,2-oxazol-3-yl)piperazine-1-carboxylate

tert-butyl 2-(1,2-oxazol-3-yl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(1,2-oxazol-3-yl)piperazine-1-carboxylate, identified by the CAS number 2168479-18-1, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science.

The molecular structure of tert-butyl 2-(1,2-oxazol-3-yl)piperazine-1-carboxylate consists of a piperazine ring substituted with a 1,2-oxazole group at the 2-position and a tert-butyl carboxylate group at the 1-position. This combination of functional groups imparts the molecule with versatile chemical properties, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly in the design of bioactive compounds targeting various therapeutic areas such as cancer, inflammation, and central nervous system disorders. The incorporation of the 1,2-oxazole moiety in this compound adds an additional layer of complexity to its structure, potentially enhancing its binding affinity to specific biological targets.

In terms of synthesis, researchers have developed efficient routes to prepare tert-butyl 2-(1,2-oxazol-3-yl)piperazine-1-carboxylate. These methods often involve multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels.

The compound's physical properties, such as solubility and stability under different conditions, have been extensively characterized using techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These analyses provide critical insights into its behavior in various chemical environments and its suitability for large-scale production.

From an application perspective, tert-butyl 2-(1,2-oxazol-3-yl)piperazine-1-carboxylate has shown promise in several areas. In pharmacology, it has been evaluated for its potential as an inhibitor of key enzymes involved in disease pathways. Preclinical studies indicate that this compound exhibits moderate activity against certain enzyme targets, warranting further investigation into its therapeutic potential.

In addition to its pharmacological applications, this compound has also been explored in materials science for its ability to form stable crystalline structures. Its unique crystallographic properties make it a candidate for use in advanced materials such as organic semiconductors or nonlinear optical materials.

The safety profile of tert-butyl 2-(1,2-oxazol-3-yl)piperazine-1-carboxylate has been assessed through acute toxicity studies in experimental models. Results suggest that it exhibits low toxicity at tested doses; however, long-term safety evaluations are still required to fully understand its risks and benefits.

In conclusion, tert-butyl 2-(1,2 oxazol 3 yl) piperazine 1 carboxylate is a versatile compound with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into its chemical properties and biological effects, positioning it as a valuable tool for future innovations in drug discovery and materials development.